6-[4-(4-Methoxyphenyl)-1,2-dihydropyrazol-3-ylidene]-3-(2-methylprop-2-enoxy)-1-cyclohexa-2,4-dienone

• IUPAC Name: 2-[4-(4-methoxyphenyl)-1H-pyrazol-5-yl]-5-(2-methylprop-2-enoxy)phenol
• InChI: InChI=1S/C20H20N2O3/c1-13(2)12-25-16-8-9-17(19(23)10-16)20-18(11-21-22-20)14-4-6-15(24-3)7-5-14/h4-11,23H,1,12H2,2-3H3,(H,21,22)
• InChI Key: NMVGQILMABMRCI-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC(=C(C=C1)C2=C(C=NN2)C3=CC=C(C=C3)OC)O
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol
• Solubility: <0.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 1008904-65-1

Description

6-[4-(4-methoxyphenyl)-1,2-dihydropyrazol-3-ylidene]-3-(2-methylprop-2-enoxy)-1-cyclohexa-2,4-dienone is a stilbenoid.

Scientific Research Applications

Synthesis and Structural Studies

• Isocyanide and Ylidene Complexes of Boron : The research on isocyanide and ylidene complexes of boron includes studies on compounds related to 6-[4-(4-Methoxyphenyl)-1,2-dihydropyrazol-3-ylidene]-3-(2-methylprop-2-enoxy)-1-cyclohexa-2,4-dienone. These studies involve synthesis, structural analysis, and reactions under various conditions, providing insights into the chemical behavior of similar compounds (Tamm, Lügger, & Hahn, 1996).

• Crystal Structure Analysis : Crystal structure analysis of compounds structurally related to the query molecule, such as (Z)-4-(2,6-Dichlorophenyldiazenyl)-6-{[1,3-dihydroxy-2-(hydroxymethyl)propan-2-ylamino]methylene}-2-methoxycyclohexa-2,4-dienone, provides valuable information on molecular configuration and potential applications in various fields of chemistry (Ozek, Albayrak, Odabaşoǧlu, & Büyükgüngör, 2006).

Reactivity and Chemical Behavior

• Reactions under Acidic Conditions : Studies have shown that similar compounds undergo various reactions in acidic conditions, leading to the formation of derivatives with potential applications in organic synthesis and material science (Davis, Gash, Woodgate, & Woodgate, 1982).

• Intramolecular Conjugate Addition : Research on the intramolecular conjugate addition of compounds like N-(p-Methoxyphenyl)-3-(3',6'-dioxo-2',4'-dimethylcyclohexa-1',4'-dienyl)-3,3-diemthylpropionamide provides insights into the dynamics of chemical reactions involving cyclohexadienones, which can be extrapolated to understand the behavior of the query compound (Wolfe, Velde, & Borchardt, 1992).

Applications in Organic Synthesis

• Synthesis of Aryllead(IV) Tricarboxylates : Research involving the synthesis of aryllead(IV) tricarboxylates using related compounds has shown potential applications in the development of new synthetic pathways and materials (Bell, Pinhey, & Sternhell, 1979).

• Cycloaddition Reactions : Studies on cycloaddition reactions involving 4-Bromo-6-spiroepoxycyclohexa-2,4-dienone have provided insights into the reactivity of dienones, which are relevant to understanding the chemical properties of the query molecule (Mondon, Boeker, & Gesson, 1999).